Cas no 486-89-5 (Anagyrine)

• Product Name: Anagyrine
• CAS No: 486-89-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 331593
• PubChem ID: 5351589
• Update Time: 2025-04-19

Anagyrine Chemical and Physical Properties

Names and Identifiers

• 7,14-Methano-2H,11H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-11-one,1,3,4,6,7,13,14,14a-octahydro-, (7R,14R,14aR)-
• ANAGYRINE
• RHOMBININ(ANAGYRINE)
• 3,4,5,6-Tetradehydrospartein-2-one
• Alkaloid III
• Anagyrin
• Monolupin
• Monolupine
• Rhombinin
• RHOMBININE
• (-)-Rhombinine
• UNII-FYU1U980Q9
• BRN 0086776
• FYU1U980Q9
• NS00094236
• AT20243
• 486-89-5
• 5-24-03-00410 (Beilstein Handbook Reference)
• HY-121027
• ANAGYRINE [MI]
• 7,14-METHANO-2H,11H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-11-ONE, 1,3,4,6,7,13,14,14A-OCTAHYDRO-, (7R,14R,14AR)-
• (1R,9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
• AKOS040761350
• NSC76019
• CHEMBL509692
• (-)-Anagyrine
• CS-0079332
• 7,7a,8,9,10,11,13,14-Octahydro-7,14-memethano-4H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-4-one
• AKOS037514865
• Thermopsine
• (1R,9S,10S)-7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
• d-Thermopsine
• B2703-464712
• Q-100545
• RS-Thermopsine
• SCHEMBL564929
• 855841-99-5
• 7,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
• 7,14-Methano-4H,6H-dipyrido[1,2-a:1',2'-E][1,5]diazocin-4-one, 7,7a,8,9,10,11,13,14-octahydro-, [7R-(7.alpha.,7a.alpha.,14.alpha.)]-
• 53584-33-1
• Thermospine
• 3,4,5,6-Tetradehydrospartein-2-one #
• 7,14-Methano-4H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-4-one, 7,7a,8,9,10,11,13,14-octahydro-, [7R-(7.alpha.,7a.beta.,14.alpha.)]-
• 7,14-Methano-4H,6H-dipyrido[1,2-a:1',2'-E][1,5]diazocin-4-one, 7,7a,8,9,10,11,13,14-octahydro-, [7R-(7alpha,7aalpha,14alpha)]-
• CHEMBL4752273
• FT-0775686
• FQEQMASDZFXSJI-UHFFFAOYSA-N
• SCHEMBL257966
• C10750
• NCGC00017377-02
• AC1L9DOW
• (10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
• AKOS024282715
• CHEMBL203399
• 7,14-Methano-2H,11H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-11-one, 1,3,4,6,7,13,14,14a-octahydro-, (14aR)-
• Oprea1_709034
• Q27105771
• NCGC00142555-01
• FQEQMASDZFXSJI-WXRRBKDZSA-N
• Camoensidine
• CHEMBL2373362
• DTXSID40964091
• (1S,9R,10R)-7,15-diazatetracyclo[7.7.1.0?,?.0??,??]heptadeca-2,4-dien-6-one
• CHEBI:2699
• (1S,9R,10R)-7,15-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2,4-dien-6-one
• Anagyrine; (-)-Anagyrine; 7,14-Methano-2H,11H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-11-one, 1,3,4,6,7,13,14,14a-octahydro-, [7R-(7a,14a,14ass)]-; Anagyrine (6CI,7CI,8CI); (7R,14R,14aR)-1,3,4,6,7,13,14,14a-Octahydro-7,14-methano-2H,11H-dipyrido[1,2-a:1',2'-e][1,5]diazo
• Anagyrine

• Inchi： 1S/C15H20N2O/c18-15-6-3-5-14-11-8-12(10-17(14)15)13-4-1-2-7-16(13)9-11/h3,5-6,11-13H,1-2,4,7-10H2/t11-,12-,13-/m1/s1
• InChI Key： FQEQMASDZFXSJI-JHJVBQTASA-N
• SMILES： O=C1C=CC=C2[C@H]3CN4CCCC[C@@H]4[C@@H](CN21)C3

Computed Properties

• Exact Mass: 244.15800
• Monoisotopic Mass: 244.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Cryst.
• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: bp4 210-215°; bp12 260-270°
• Flash Point: 216.3 ℃
• Refractive Index: 1.6280 (estimate)
• Solubility: Dissolution (44 g/l) (25 º C),
• PSA: 25.24000
• LogP: 1.75780
• Specific Rotation: D25 -168° (c = 4.8 in ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Anagyrine-type alkaloids